Cas no 1706448-67-0 (3-(4-bromobenzenesulfonyl)azetidine)

• Product Name: 3-(4-bromobenzenesulfonyl)azetidine
• CAS No: 1706448-67-0
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• MDL: MFCD28962743
• CID: 4611973
• PubChem ID: 71777933
• Update Time: 2025-06-11

3-(4-bromobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-((4-Bromophenyl)sulfonyl)azetidine
• 3-[(4-Bromobenzene)sulfonyl]azetidine
• 3-(4-bromophenyl)sulfonylazetidine
• SB50805
• 3-(4-bromobenzenesulfonyl)azetidine

• MDL： MFCD28962743
• Inchi： 1S/C9H10BrNO2S/c10-7-1-3-8(4-2-7)14(12,13)9-5-11-6-9/h1-4,9,11H,5-6H2
• InChI Key： NLLZHTJWBQXCAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-bromobenzenesulfonyl)azetidine

Introduction to 3-(4-bromobenzenesulfonyl)azetidine (CAS No. 1706448-67-0)

The compound 3-(4-bromobenzenesulfonyl)azetidine (CAS No. 1706448-67-0) is a significant molecule in the field of pharmaceutical chemistry, characterized by its unique structural features and potential applications in drug discovery. This heterocyclic sulfonamide derivative has garnered attention due to its role as a key intermediate in synthesizing biologically active agents. The presence of both a brominated aromatic sulfonyl group and an azetidine ring imparts distinct chemical properties that make it valuable for medicinal chemistry research.

In recent years, the development of novel scaffolds for therapeutic agents has been a focal point in pharmaceutical innovation. 3-(4-bromobenzenesulfonyl)azetidine stands out as a versatile building block, enabling the construction of complex molecules with enhanced pharmacological profiles. The azetidine ring, a six-membered saturated heterocycle, is known for its ability to mimic natural amino acid structures, which is particularly relevant in the design of peptidomimetics. This structural motif has been extensively explored for its potential to interact with biological targets, offering a scaffold for the development of drugs with improved solubility and metabolic stability.

The 4-bromobenzenesulfonyl moiety in this compound introduces a reactive site that can be further functionalized through various chemical transformations. This sulfonyl group is commonly employed in medicinal chemistry due to its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse substituents that can modulate biological activity. Such modifications are crucial for optimizing drug candidates, enhancing their binding affinity to target proteins, and improving their overall pharmacokinetic properties.

Recent advancements in computational chemistry have facilitated the rational design of molecules like 3-(4-bromobenzenesulfonyl)azetidine. Through molecular docking studies and virtual screening, researchers have identified this compound as a promising candidate for further exploration in treating various diseases. Its structural features suggest potential applications in inhibiting enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as cancer and autoimmune disorders.

The synthesis of 3-(4-bromobenzenesulfonyl)azetidine involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. The process typically begins with the preparation of the azetidine core, followed by sulfonylation and bromination to introduce the key functional groups. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity, underscoring the importance of advanced synthetic techniques in modern drug development.

In clinical research, derivatives of 3-(4-bromobenzenesulfonyl)azetidine have been investigated for their potential therapeutic effects. Preclinical studies have demonstrated that certain analogs exhibit inhibitory activity against targets relevant to neurological disorders, such as acetylcholinesterase and monoamine oxidase enzymes. These findings have spurred further interest in exploring the pharmacological potential of this scaffold, paving the way for clinical trials and eventual drug development programs.

The role of 3-(4-bromobenzenesulfonyl)azetidine as an intermediate also extends to agrochemical applications. Its structural motifs are reminiscent of compounds used in crop protection agents, where sulfonamides play a crucial role in pest management. By modifying this scaffold, researchers aim to develop novel agrochemicals with improved efficacy and environmental safety profiles.

Looking ahead, the future prospects for 3-(4-bromobenzenesulfonyl)azetidine are promising, driven by ongoing research efforts aimed at expanding its utility across multiple domains. Innovations in synthetic methodologies and computational biology will continue to enhance our ability to harness this compound's potential. As new biological targets are discovered and our understanding of disease mechanisms deepens, compounds like 3-(4-bromobenzenesulfonyl)azetidine will remain at the forefront of pharmaceutical innovation.